Cas no 729590-69-6 (Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate)

• Product Name: Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate
• CAS No: 729590-69-6
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• MDL: MFCD22565626
• CID: 1028375
• PubChem ID: 57432003
• Update Time: 2025-04-20

Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylate
• 2-BroMo-4,5,6,7-tetrahydro-benzothiazole-4-carboxylic acid ethyl ester
• ethyl 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate
• SCHEMBL3929167
• DTXSID60726390
• EN300-3384392
• 2-Bromo-4,5,6,7-tetrahydrobenzothiazole-4-carboxylic acid ethyl ester
• 729590-69-6
• Ethyl2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylate
• BS-29373
• G10172
• DB-108745
• Ethyl 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-4-carboxylate
• Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate

• MDL： MFCD22565626
• Inchi： 1S/C10H12BrNO2S/c1-2-14-9(13)6-4-3-5-7-8(6)12-10(11)15-7/h6H,2-5H2,1H3
• InChI Key： GVFHKLWRMWXOLM-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CCCC2C(=O)OCC)S1

Computed Properties

• Exact Mass: 288.97721g/mol
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides